Cas no 20817-72-5 (Stigmastadienone)
Stigmastadienone structure
Product Name:Stigmastadienone
CAS No:20817-72-5
MF:C29H46O
MW:410.674949169159
CID:864535
Update Time:2025-04-19
Stigmastadienone Chemical and Physical Properties
Names and Identifiers
-
- stigmasta-4,22-dien-3-one
- Stigmastadienone
- (22E)-Stigmasta-4,22-dien-3-one
-
- Inchi: 1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18-21,24-27H,7,10-17H2,1-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1
- InChI Key: MKGZDUKUQPPHFM-LPJPOILFSA-N
- SMILES: O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@@H](/C=C/[C@@H](CC)C(C)C)C)CC[C@H]43)[C@@]2(C)CC1
Computed Properties
- Exact Mass: 410.35508
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 8.5
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- PSA: 17.07
Stigmastadienone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S686775-100mg |
Stigmastadienone |
20817-72-5 | 100mg |
$ 75.00 | 2023-04-15 | ||
| TRC | S686775-250mg |
Stigmastadienone |
20817-72-5 | 250mg |
$ 150.00 | 2023-04-15 | ||
| TRC | S686775-1g |
Stigmastadienone |
20817-72-5 | 1g |
$ 488.00 | 2023-09-06 | ||
| TRC | S686775-5g |
Stigmastadienone |
20817-72-5 | 5g |
$ 2073.00 | 2023-04-15 | ||
| TargetMol Chemicals | TN6801-100 mg |
Stigmastadienone |
20817-72-5 | 98% | 100MG |
¥ 800 | 2023-07-10 | |
| TargetMol Chemicals | TN6801-1 mL * 10 mM (in DMSO) |
Stigmastadienone |
20817-72-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 270 | 2023-09-15 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296424-1g |
Stigmastadienone, |
20817-72-5 | 1g |
¥677.00 | 2023-09-05 | ||
| TargetMol Chemicals | TN6801-100mg |
Stigmastadienone |
20817-72-5 | 100mg |
¥ 800 | 2024-07-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296424-1 g |
Stigmastadienone, |
20817-72-5 | 1g |
¥677.00 | 2023-07-10 | ||
| A2B Chem LLC | AB18456-250mg |
Stigmasta-4,22-dien-3-one, (22E)- |
20817-72-5 | 250mg |
$538.00 | 2024-04-20 |
Stigmastadienone Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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